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Compound of Interest

Compound Name: Esterbut-3

Cat. No.: B1671305

An In-depth Examination of a Butyric Acid Prodrug
for Cancer Research

This technical guide provides a comprehensive overview of Esterbut-3, a derivative of butyric
acid, for researchers, scientists, and professionals in drug development. It details its chemical
identity, mechanism of action, and relevant experimental data, protocols, and conceptual
pathways.

Chemical Identity and Properties

Esterbut-3 is a synthetic ester that serves as a more stable prodrug for the in vivo delivery of
butyric acid, a known inhibitor of tumor cell proliferation.[1][2]

Property Value Source
CAS Number 125161-47-9 [11[3]
Molecular Formula C13H2207 [3]
Molecular Weight 290.31 g/mol

[(3aR,5R,6S,6aR)-5-[(1R)-1,2-
dihydroxyethyl]-2,2-dimethyl-
3a,5,6,6a-tetrahydrofuro[2,3-

IUPAC Name

d]dioxol-6-yl] butanoate
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Synonyms

Mag-3BUT

Monoacetone glucose 3-butyrate

Monobut-3

3n-butyrate

3-0O-Butanoyl-1,2-O-isopropylidene-alpha-D-glucofuranose

alpha-D-Glucofuranose, 1,2-O-(1-methylethylidene)-, 3-butanoate

Mechanism of Action

Esterbut-3 is designed to overcome the therapeutic limitations of butyric acid, which has a

short in vivo half-life. By covalently linking butyric acid to a monosaccharide carrier, 3-O-

butanoyl-1,2-O-isopropylidene-alpha-D-glucofuranose, Esterbut-3 provides a more stable

compound that allows for the sustained release and prolonged biological activity of butyric acid.

The primary mechanism of action is the inhibition of tumor cell proliferation and the induction of

cell differentiation upon the release of butyric acid.

Research suggests that Esterbut-3's anti-tumor effects in breast cancer may be, at least in

part, independent of the estrogen receptor signaling pathway.
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Figure 1: Conceptual mechanism of Esterbut-3 as a prodrug.

Experimental Data

i . : el

Cell Line Treatment Dosage Effect Source

Decreased tumor
take by ~25%
and tumor
growth by ~50%
in the absence of
17B-estradiol.

MCEF-7 variant
(highly Monobut-3 2 mg per mouse

tumorigenic)

Inhibited cell
growth by ~90%
and reduced
17B-estradiol
stimulated
growth.

MCF-7 variant
(highly Monobut-3 4 mM

tumorigenic)

Experimental Protocols

While specific, detailed protocols for every experiment involving Esterbut-3 are not publicly
available in their entirety, the following methodologies can be inferred from the existing
literature.

Synthesis of 3-O-Butanoyl-1,2-O-isopropylidene-alpha-
D-glucofuranose (Esterbut-3)

The synthesis of Esterbut-3 involves the selective esterification of the hydroxyl group at the 3-
position of 1,2-O-isopropylidene-alpha-D-glucofuranose. A general procedure can be outlined
based on the synthesis of similar compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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